Cas no 2227704-74-5 (rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
• CAS No: 2227704-74-5
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 6331320
• PubChem ID: 165690001
• Update Time: 2025-07-02

rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine
• 2227704-74-5
• EN300-1787484

• Inchi： 1S/C10H12FN/c1-6-3-2-4-7(10(6)11)8-5-9(8)12/h2-4,8-9H,5,12H2,1H3/t8-,9+/m0/s1
• InChI Key： LSMLPRHVWRASMP-DTWKUNHWSA-N
• SMILES： CC1=C(C(=CC=C1)C2CC2N)F

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine

Introduction to rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine (CAS No. 2227704-74-5)

Rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique chemical structure and its CAS number 2227704-74-5, represents a fascinating example of how structural innovation can lead to novel therapeutic applications. The molecule features a cyclopropane ring substituted with an amine group and a fluoro-substituted aromatic ring, making it a promising candidate for further exploration in drug development.

The structural motif of rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine is particularly intriguing due to the presence of both the cyclopropane and fluoro-substituted phenyl groups. The cyclopropane ring is known for its high reactivity and ability to introduce conformational constraints, which can significantly influence the biological activity of a molecule. On the other hand, the fluoro-substituent at the 2-position of the phenyl ring enhances metabolic stability and can improve binding affinity to biological targets. This combination of structural features makes the compound an attractive scaffold for designing new drugs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of cyclopropane-containing molecules. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. The amine group in rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine provides a versatile handle for further chemical modifications, allowing researchers to fine-tune its biological activity and pharmacokinetic properties.

The fluoro-substituted phenyl ring in this compound plays a crucial role in its potential therapeutic applications. Fluorine atoms are well-known for their ability to modulate the electronic properties of molecules, which can lead to improved binding affinity and selectivity. This feature is particularly valuable in drug design, where subtle changes in molecular structure can significantly impact efficacy and side effect profiles. The presence of both fluoro and methyl groups on the phenyl ring also contributes to steric hindrance, which can prevent unwanted interactions with off-target proteins.

Recent studies have highlighted the importance of chiral centers in drug design, particularly in the development of enantiomerically pure compounds that exhibit enhanced therapeutic efficacy while minimizing side effects. The racemic mixture of rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine contains both (1R) and (1S) enantiomers, each with potentially different biological activities. Further research is needed to fully characterize the pharmacological profile of each enantiomer and to determine if one form is more promising than the other for therapeutic applications.

The synthesis of complex organic molecules like rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine presents significant challenges due to the intricate nature of their structures. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in achieving the desired stereochemical purity and functional group diversity.

The potential applications of rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine extend across multiple therapeutic areas. For instance, its structural features suggest that it may have utility as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, its ability to interact with biological targets through both hydrophobic and polar interactions makes it a candidate for antiviral therapies. In oncology research, compounds with similar structural motifs have shown promise in inhibiting tumor growth by targeting specific enzymes or receptors involved in cancer progression.

The role of computational chemistry and molecular modeling has been increasingly recognized in drug discovery processes. These tools allow researchers to predict the binding modes of small molecules to biological targets with high accuracy, providing valuable insights into their potential therapeutic activities. For rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine, computational studies can help identify key interaction points with target proteins and guide further optimization efforts.

In conclusion, rac-(1R,2S)-2-(2-fluoro-3-methylphenyl)cyclopropan-1-amine (CAS No. 2227704-74-5) represents a promising lead compound for pharmaceutical development. Its unique structural features offer a rich foundation for designing novel therapeutics with improved efficacy and selectivity. As research continues to uncover new applications for this compound and related molecules, it is likely that we will see significant advancements in treating various diseases across multiple therapeutic areas.